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Compound of Interest

Compound Name: Tetraisocyanatosilane

Cat. No.: B009437

An In-depth Technical Guide to
Tetraisocyanatosilane

Tetraisocyanatosilane (Si(NCO)a4) is a volatile, highly reactive inorganic compound. Its unique
molecular structure and reactivity make it a subject of interest in synthetic chemistry and
materials science. This guide provides a comprehensive overview of its fundamental
properties, synthesis, and reactivity, tailored for researchers, scientists, and professionals in
drug development.

Chemical and Physical Properties

Tetraisocyanatosilane is a colorless, fuming liquid at room temperature. It is characterized by
its high volatility and reactivity, particularly with nucleophiles. Its fundamental properties are
summarized in the table below.
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Property Value

Molecular Formula Si(NCO)4

Molar Mass 196.17 g/mol

Appearance Colorless, fuming liquid

Boiling Point 185.6 °C (decomposes)

Density 1.41-1.43 g/cm3 at 20 °C

CAS Number 3410-77-3

Solubility Soluble in non-polar organic solvents (e.g.,
benzene, chloroform, carbon tetrachloride)

Reactivity Highly reactive with water, alcohols, and amines

Molecular Structure and Spectroscopic Data

The molecular structure of Tetraisocyanatosilane has been determined by gas-phase electron
diffraction. The molecule adopts a tetrahedral geometry around the central silicon atom, with
the four isocyanate groups attached to it.

Bond Lengths and Angles

The key structural parameters of the Si(NCO)4 molecule are presented in the following table.

Parameter Value

Si-N Bond Length 1.693(5) A

N-C Bond Length 1.201(4) A

C-O Bond Length 1.169(4) A

£ N-Si-N Angle 109.5° (tetrahedral)
£ Si-N-C Angle 149.9(1.5)°

Vibrational Spectroscopy
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The vibrational spectrum of Tetraisocyanatosilane is characterized by strong absorptions
corresponding to the stretching and bending modes of the isocyanate groups.

Wavenumber (cm~?) Assignment

~2300 Asymmetric stretch of the NCO group (Vas)
~1470 Symmetric stretch of the NCO group (vs)
~600-700 Bending modes of the NCO group (d)
~400-500 Si-N stretching modes (v)

Synthesis of Tetraisocyanatosilane

Tetraisocyanatosilane is typically synthesized by the reaction of silicon tetrachloride (SiCl4)
with a cyanate salt, such as silver cyanate (AgOCN) or sodium cyanate (NaOCN), in an
anhydrous, non-polar solvent.

Synthesis Workflow
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Caption: Synthesis workflow for Tetraisocyanatosilane.
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Experimental Protocol

Materials:

« Silicon tetrachloride (SiCla)

 Silver cyanate (AgOCN)

e Anhydrous benzene (or other suitable non-polar solvent)

Procedure:

A suspension of freshly prepared and dried silver cyanate in anhydrous benzene is prepared
in a reaction vessel equipped with a reflux condenser and a dropping funnel.

o A solution of silicon tetrachloride in anhydrous benzene is added dropwise to the silver
cyanate suspension with constant stirring.

 After the addition is complete, the reaction mixture is refluxed for several hours to ensure the
completion of the reaction.

e The reaction mixture is then cooled to room temperature, and the precipitated silver chloride
is removed by filtration under an inert atmosphere.

e The solvent is removed from the filtrate by distillation under reduced pressure.

e The crude Tetraisocyanatosilane is then purified by fractional distillation under reduced
pressure to yield the pure product.

Reactivity of Tetraisocyanatosilane

Tetraisocyanatosilane is a highly reactive compound due to the presence of the electrophilic
silicon center and the reactive isocyanate groups. It readily undergoes nucleophilic substitution
reactions.

Hydrolysis

Tetraisocyanatosilane reacts violently with water in an exothermic reaction to produce silicic
acid and isocyanic acid, which can further trimerize to cyanuric acid.
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Reactants
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Caption: Hydrolysis pathway of Tetraisocyanatosilane.

Reactions with Alcohols and Amines

Tetraisocyanatosilane reacts with alcohols and amines to form carbamates and ureas,
respectively. These reactions are typically rapid and exothermic.

« With Alcohols: Si(NCO)s + 4 ROH - Si(OR)a + 4 HNCO

e With Amines: Si(NCO)4 + 4 RNHz2 — Si(NHR)s + 4 HNCO

Applications

The high reactivity of Tetraisocyanatosilane makes it a useful precursor in the synthesis of
various silicon-containing compounds and materials. It has been explored as a cross-linking
agent in polymer chemistry and as a starting material for the synthesis of silicon nitride

ceramics.
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Safety and Handling

Tetraisocyanatosilane is a hazardous chemical that should be handled with extreme care in a
well-ventilated fume hood. It is highly toxic, corrosive, and reacts violently with water.
Appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,
must be worn when handling this compound. It should be stored in a cool, dry place under an
inert atmosphere.

« To cite this document: BenchChem. [What are the fundamental properties of
Tetraisocyanatosilane?]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b009437#what-are-the-fundamental-properties-of-
tetraisocyanatosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426
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